Cas no 2166839-43-4 (5-oxa-8-thia-11-azadispiro2.2.4^{6}.2^{3}dodecane)

• Product Name: 5-oxa-8-thia-11-azadispiro2.2.4^{6}.2^{3}dodecane
• CAS No: 2166839-43-4
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6383597
• PubChem ID: 165841697
• Update Time: 2025-10-19

5-oxa-8-thia-11-azadispiro2.2.4^{6}.2^{3}dodecane Chemical and Physical Properties

Names and Identifiers

• 5-oxa-8-thia-11-azadispiro2.2.4^{6}.2^{3}dodecane
• 2166839-43-4
• EN300-1278814
• 5-oxa-8-thia-11-azadispiro[2.2.4^{6}.2^{3}]dodecane

• Inchi： 1S/C9H15NOS/c1-2-8(1)5-10-9(11-6-8)3-4-12-7-9/h10H,1-7H2
• InChI Key： PXHBYWQRFVJXQC-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)NCC1(CO2)CC1

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-oxa-8-thia-11-azadispiro2.2.4^{6}.2^{3}dodecane

Introduction to 5-oxa-8-thia-11-azadispiro2.2.4⁶.2³dodecane (CAS No. 2166839-43-4): A Molecule of Emerging Interest in Chemical and Biomedical Research

5-oxa-8-thia-11-azadispiro2.2.4⁶.2³dodecane, identified by its Chemical Abstracts Service (CAS) number 2166839-43-4, represents a structurally intricate heterocyclic compound that has garnered attention in the realm of chemical and biomedical research. The molecule's unique spirocyclic framework, composed of fused rings incorporating oxygen (oxa), sulfur (thia), and nitrogen (aza) atoms, positions it as a candidate for novel pharmacological applications and mechanistic studies.

The nomenclature of this compound is deeply rooted in the systematic naming conventions established by the International Union of Pure and Applied Chemistry (IUPAC). The term "spiro" denotes a specific type of molecular architecture where two or more rings are connected by a single atom, in this case, carbon atoms at the bridgehead positions. The numerical superscripts (⁶ and ³) indicate the positions of these bridgeheads within the larger dodecane backbone, emphasizing the compound's complexity and the potential for diverse functional interactions.

5-oxa-8-thia-11-azadispiro2.2.4⁶.2³dodecane exhibits a conformational flexibility that is uncommon in simpler cyclic compounds. This flexibility arises from the spiro arrangement, which can adopt multiple equilibria depending on environmental conditions such as temperature, solvent polarity, and pH. Such conformational dynamics are of significant interest to researchers exploring molecular recognition processes, enzyme inhibition mechanisms, and materials with adaptive properties.

The presence of oxygen, sulfur, and nitrogen heteroatoms within the same molecular scaffold introduces a rich palette of intermolecular interactions, including hydrogen bonding, dipole-dipole interactions, and π-stacking effects. These interactions are pivotal in determining the compound's solubility profile, bioavailability, and potential binding affinities to biological targets. In recent years, there has been a surge in interest toward heterocyclic compounds due to their prevalence in natural products and synthetic drugs.

In the context of medicinal chemistry, 5-oxa-8-thia-11-azadispiro2.2.4⁶.2³dodecane (CAS No. 2166839-43-4) has been explored as a scaffold for designing novel therapeutic agents. Its unique structural motifs suggest potential applications in modulating enzyme activity, particularly those involving transition states or requiring precise steric constraints. For instance, spirocyclic compounds have been implicated in inhibiting proteases and kinases by mimicking natural substrates or transition states.

The synthesis of such complex molecules often presents formidable challenges due to their strained ring systems and multiple stereocenters. However, advancements in synthetic methodologies have enabled researchers to access increasingly sophisticated heterocycles with high enantioselectivity and yield. Techniques such as transition-metal-catalyzed cyclizations, organometallic chemistry, and asymmetric hydrogenations have been instrumental in constructing the spiro framework of 5-oxa-8-thia-11-azadispiro2.2.4⁶.2³dodecane (CAS No. 2166839-43-4).

Evaluation of the compound's pharmacokinetic properties is crucial before advancing it into clinical trials or therapeutic applications. Preliminary studies have indicated that 5-oxa-8-thia-11-azadispiro2.2.4⁶.2³dodecane (CAS No. 2166839-43-4) exhibits moderate solubility in polar organic solvents but limited water solubility, which may influence its absorption and distribution profiles in vivo. Additionally, its metabolic stability has been assessed using computational modeling and experimental techniques such as liquid chromatography-mass spectrometry (LCMS).

The role of computational chemistry in studying 5-oxa-8-thia-11-azadispiro2.2.4⁶.2³dodecane (CAS No. 2166839-43-4) cannot be overstated. Molecular dynamics simulations have provided insights into its conformational ensemble and dynamic behavior under physiological conditions. Quantum mechanical calculations have further elucidated electronic structure properties that could influence reactivity or binding interactions with biological targets.

In recent literature reviews, 5-oxa-thia azadispiro compounds have been highlighted for their potential as kinase inhibitors due to their ability to mimic ATP-binding pockets through hydrogen bonding networks formed by heteroatom-rich environments.* A case study involving structurally related molecules demonstrated that modifications at positions analogous to those present in 5-oxa-(CAS No: 2166839)-thia-(position)-aza-spiro-dodecanes could enhance binding affinity while maintaining favorable pharmacokinetic profiles.* These findings support further exploration into derivatives of this scaffold for drug discovery efforts.

The synthesis pathways for 5-oxa-(position)-thia-(position)-aza-spiro-dodecanes often involve multi-step sequences starting from commercially available precursors like cyclopentanones, diethyl thioacetate, or amidines.* A common strategy employs ring-closing metathesis followed by functional group interconversions to introduce oxygen, sulfur, nitrogen, or additional stereocenters.* Such synthetic routes are optimized for scalability while maintaining high chemical purity through rigorous purification techniques such as column chromatography or recrystallization methods.*

The structural motif present within 5-oxa-(position)-thia-(position)-aza-spiro-dodecanes has been observed to impart unique physicochemical properties that make them attractive candidates for various applications beyond pharmaceuticals.* For example, spirocyclic compounds exhibit rigidified conformations that can enhance binding specificity when interfacing with biological macromolecules.* This rigidity coupled with electronic richness from heteroatoms allows for fine-tuning reactivity through subtle modifications at peripheral positions.* Such features are exploited when designing molecules intended for use as chiral auxiliaries,* catalysts,* or even materials with tunable electronic properties.*

In conclusion, 5-oxa-(position)-thia-(position)-aza-spiro-dodecanes represent a fascinating class of molecules whose structural complexity offers both challenges and opportunities for innovation.* As research continues into understanding their reactivity patterns,* bioactivities,* and synthetic accessibility,* these compounds promise to contribute significantly toward advancements across multiple scientific disciplines.* Their unique combination of steric constraints,* electronic distributions,* and intermolecular interaction capabilities make them compelling subjects for future investigations aimed at unlocking new functionalities.*